(3S*,4S*)-1'-isonicotinoyl-4-(3-methoxyphenyl)-1,4'-bipiperidin-3-ol

• IUPAC Name: [4-[(3S,4S)-3-hydroxy-4-(3-methoxyphenyl)piperidin-1-yl]piperidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C23H29N3O3/c1-29-20-4-2-3-18(15-20)21-9-14-26(16-22(21)27)19-7-12-25(13-8-19)23(28)17-5-10-24-11-6-17/h2-6,10-11,15,19,21-22,27H,7-9,12-14,16H2,1H3/t21-,22+/m0/s1
• InChI Key: QKZWPTUYBBDVHO-FCHUYYIVSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CCN(CC2O)C3CCN(CC3)C(=O)C4=CC=NC=C4
• Isomeric SMILES: COC1=CC=CC(=C1)[C@@H]2CCN(C[C@H]2O)C3CCN(CC3)C(=O)C4=CC=NC=C4
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol

Description

Synthesis Analysis

Synthesis of structurally related compounds involves complex processes such as condensation, cyclization, and protection steps. For example, the Schiff base compounds have been synthesized through the condensation of equimolar 3-methoxysalicylaldehyde or 4-dimethylaminobenzaldehyde with isonicotinic acid hydrazide, showcasing the methodologies that might be relevant to the synthesis of the target compound (Yang, 2007).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods are crucial for determining the molecular structure of complex compounds. For instance, the structural properties of synthesized compounds have been explored using 1H NMR, 13C NMR, MS, and FT-IR spectroscopy, along with X-ray crystallography. These techniques confirm molecular configurations and are essential for molecular structure analysis of similar compounds (Wu et al., 2022).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds are often investigated through various reactions including Mannich reactions, ring-opening, and cyclization. These studies reveal the compounds' potential for further chemical transformations and their reactivity towards different chemical agents (Wu et al., 2021).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystalline structure are determined through experimental methods. The crystalline structure and phase of the compounds, elucidated by X-ray diffraction, give insights into the compounds' stability and physical characteristics, aiding in the understanding of similar compounds' physical properties.

Chemical Properties Analysis

Chemical properties including reactivity, stability, and interactions with other molecules are characterized through various analytical techniques. Studies on related compounds involving DFT calculations, molecular docking, and vibrational spectroscopy provide a comprehensive understanding of the chemical properties, including electronic structure and potential biological interactions (Wu et al., 2022).